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Introduction

AV123 is a non-cytotoxic inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical
mediator of necroptotic cell death.[1][2] With an IC50 of 12.12 uM for RIPK1, AV123 selectively
blocks TNF-a-induced necroptosis (EC50 of 1.7 uM) without affecting apoptotic pathways.[1][2]
This targeted activity makes AV123 a valuable tool for investigating necrotic chronic conditions,
including ischemia-reperfusion injury, inflammatory disorders, and neurodegenerative diseases.
[1][2] This guide provides a comprehensive overview of sourcing, characterization, and
experimental application of research-grade AV123.

Sourcing and Compound Specifications

Procuring high-purity, well-characterized AV123 is fundamental for reproducible experimental
outcomes. Researchers should source from reputable suppliers that provide a detailed
Certificate of Analysis (CoA).

Table 1: Recommended Suppliers for Research-Grade AV123

Supplier Catalog Number Purity Specification Formulation
MedChem Express HY-151369 =>99.60% (HPLC) Crystalline Solid
BioCat T60316 >98.0% (HPLC) Crystalline Solid
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Table 2: Physicochemical Properties of AV123

Property Value Reference
CAS Number 233605-81-7 [11[2]
Molecular Formula C11H14N402 [1][2]
Molecular Weight 234.25 g/mol [1112]

Purity (Typical) >99% [2]

Biological Activity and Data

AV123's primary mechanism of action is the inhibition of RIPK1, which prevents the
downstream signaling cascade leading to necroptosis.

Table 3: In Vitro Biological Activity of AV123

Target/Assay Metric Value Description

Concentration for 50%
inhibition of RIPK1

RIPK1 Kinase Assay ICso 12.12 yM ) o
enzymatic activity.[1]
[2]
Concentration for 50%
TNF-a-induced effective protection
) ECso 1.7 yM ) ]
Necroptosis against necroptotic

cell death.[1][2]

Experimental Protocols

Detailed and consistent protocols are essential for reliable results. The following are standard
methodologies for the characterization and use of AV123 in a research setting.

4.1 Preparation of Stock Solutions

¢ Objective: To prepare a high-concentration stock solution of AV123 for serial dilution.
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o Materials:

o AV123 powder

o Anhydrous DMSO (Dimethyl Sulfoxide)

o Sterile, amber microcentrifuge tubes

o Calibrated precision balance and micropipettes
e Procedure:

1. Equilibrate the AV123 vial to room temperature for at least 15 minutes before opening to

prevent condensation.

2. Weigh the desired amount of AV123 powder using a precision balance in a chemical fume
hood.

3. Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10
mM. For example, to make a 10 mM stock from 1 mg of AV123 (MW: 234.25), add 42.69
uL of DMSO.

4. Vortex thoroughly for 2-3 minutes until the compound is fully dissolved. Gentle warming in
a 37°C water bath can aid dissolution.

5. Aliquot the stock solution into smaller volumes in amber tubes to minimize freeze-thaw
cycles.

6. Store aliquots at -20°C for short-term (1-2 months) or -80°C for long-term storage.
4.2 In Vitro Necroptosis Inhibition Assay

o Objective: To determine the ECso of AV123 in a cell-based TNF-a-induced necroptosis
model.

o Materials:

o HT-29 or other suitable cell line
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o Complete cell culture medium (e.g., DMEM + 10% FBS)
o Recombinant human TNF-a

o Smac mimetic (e.g., birinapant)

o Caspase inhibitor (e.g., z-VAD-fmk)

o AV123 stock solution

o Cell viability reagent (e.g., CellTiter-Glo®)

o 96-well, clear-bottom, white-walled plates

e Procedure:
1. Seed cells in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours.
2. Prepare a serial dilution of AV123 in culture medium, ranging from 100 uM to 0.01 pM.
3. Pre-treat the cells with the AV123 dilutions for 1 hour. Include a vehicle control (DMSO).

4. Induce necroptosis by adding a cocktail of TNF-a (e.g., 20 ng/mL), Smac mimetic (e.g.,
100 nM), and z-VAD-fmk (e.g., 20 uM).

5. Incubate the plate for 24 hours at 37°C, 5% CO-.

6. Measure cell viability using a luminescent or fluorescent assay according to the
manufacturer's instructions.

7. Normalize the data to the vehicle control (0% inhibition) and a "no-treatment" control
(100% viability).

8. Calculate the ECso value by fitting the data to a four-parameter logistic curve using
appropriate software (e.g., GraphPad Prism).

Visualized Pathways and Workflows

5.1 AV123 Mechanism of Action: RIPK1 Inhibition
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The diagram below illustrates the signaling pathway of TNF-a-induced necroptosis and the
point of intervention for AV123. Upon TNF-a binding to its receptor (TNFR1), a signaling
complex forms, leading to the activation of RIPK1. AV123 directly inhibits the kinase activity of
RIPK1, preventing the subsequent phosphorylation of MLKL and the ultimate disruption of the
plasma membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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